Cas no 100117-48-4 (Benzenebutanoic acid, 4-acetyl-)

• Product Name: Benzenebutanoic acid, 4-acetyl-
• CAS No: 100117-48-4
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1125028
• PubChem ID: 885285
• Update Time: 2025-04-20

Benzenebutanoic acid, 4-acetyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-acetyl-
• 4-(4-acetylphenyl)butanoic acid
• MLS000111343
• DTXSID60358296
• AKOS003652241
• HMS2392B22
• SR-01000239173
• SR-01000239173-1
• DA-16572
• SMR000107267
• 100117-48-4
• SCHEMBL82223
• CHEMBL1431660
• STL384399

• Inchi： 1S/C12H14O3/c1-9(13)11-7-5-10(6-8-11)3-2-4-12(14)15/h5-8H,2-4H2,1H3,(H,14,15)
• InChI Key： BLKZSCZBOQMBKO-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37